5-bromo-2-methoxy-3-methyl-N-[4-(4-pyridinylmethyl)phenyl]benzamide
Overview
Description
5-bromo-2-methoxy-3-methyl-N-[4-(4-pyridinylmethyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of 5-bromo-2-methoxy-3-methyl-N-[4-(4-pyridinylmethyl)phenyl]benzamide is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor. It has also been shown to have affinity for other receptors such as the serotonin 5-HT2A receptor and the adrenergic α1 receptor.
Biochemical and Physiological Effects:
5-bromo-2-methoxy-3-methyl-N-[4-(4-pyridinylmethyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex and striatum, which are areas of the brain that are involved in cognitive function and reward processing. It has also been shown to decrease the activity of the mesolimbic dopamine pathway, which is involved in the development of addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromo-2-methoxy-3-methyl-N-[4-(4-pyridinylmethyl)phenyl]benzamide in lab experiments is its high selectivity for the dopamine D3 receptor. This makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using this compound is its relatively low potency, which may require higher concentrations to be used in experiments.
Future Directions
There are several future directions for the study of 5-bromo-2-methoxy-3-methyl-N-[4-(4-pyridinylmethyl)phenyl]benzamide. One potential direction is the development of more potent and selective analogs of this compound. Another potential direction is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential applications in the treatment of neurological disorders.
Scientific Research Applications
5-bromo-2-methoxy-3-methyl-N-[4-(4-pyridinylmethyl)phenyl]benzamide has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been used as a tool for studying the mechanisms of action of various neurotransmitters such as dopamine and serotonin.
properties
IUPAC Name |
5-bromo-2-methoxy-3-methyl-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrN2O2/c1-14-11-17(22)13-19(20(14)26-2)21(25)24-18-5-3-15(4-6-18)12-16-7-9-23-10-8-16/h3-11,13H,12H2,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGRAJKWXNUNYRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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